molecular formula C28H46O9 B1150774 Hythiemoside A CAS No. 853267-91-1

Hythiemoside A

Cat. No.: B1150774
CAS No.: 853267-91-1
M. Wt: 526.7 g/mol
InChI Key:
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Description

Hythiemoside A is a natural product found in Indocypraea montana, Wollastonia biflora, and Sigesbeckia orientalis with data available.

Scientific Research Applications

  • Isolation and Structural Analysis of Plant Compounds : A study on "ent-pimarane-type diterpenoids from Siegesbeckia orientalis L." identified a compound closely related to Hythiemoside A, named Hythiemoside B, indicating the potential of plant extracts in discovering new bioactive compounds (Giang, Son, & Otsuka, 2005).

  • Applications in Food Technology : Research on "Phytase for food application" discusses the use of enzymes in enhancing the bioavailability of minerals in food, which is a relevant area considering the role of compounds like this compound in plant metabolism and their potential impact on human nutrition (Greiner & Konietzny, 2006).

  • Herbal Medicine in Clinical Applications : Research on "Hyeonggaeyeongyo-Tang for Treatment of Allergic and Nonallergic Rhinitis" provides an example of how plant-derived compounds are used in traditional medicine, offering insights into potential therapeutic applications (Kim et al., 2016).

  • Phytochemistry and Drug Discovery : A review on "Evolving importance of anticancer research using herbal medicine" underscores the significance of plant-derived compounds in drug discovery, particularly in the context of anticancer research, which could be relevant for compounds like this compound (Basu, Mallik, & Mandal, 2017).

Safety and Hazards

While specific safety and hazard information for Hythiemoside A is not detailed in the available resources, it’s generally recommended to handle such compounds with care .

Properties

IUPAC Name

[(2R)-2-[(2S,4aR,4bS,7R,8aS)-2,4b,8,8-tetramethyl-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl]-2-hydroxyethyl] acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H46O9/c1-15(30)35-14-20(31)27(4)10-8-17-16(12-27)6-7-19-26(2,3)21(9-11-28(17,19)5)37-25-24(34)23(33)22(32)18(13-29)36-25/h12,17-25,29,31-34H,6-11,13-14H2,1-5H3/t17-,18-,19-,20+,21-,22-,23+,24-,25+,27+,28+/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ITRHSIFUIWDEGO-CHUAXZJFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)OCC(C1(CCC2C(=C1)CCC3C2(CCC(C3(C)C)OC4C(C(C(C(O4)CO)O)O)O)C)C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(=O)OC[C@@H]([C@]1(CC[C@@H]2C(=C1)CC[C@H]3[C@]2(CC[C@H](C3(C)C)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C)C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H46O9
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

526.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Hythiemoside A
Reactant of Route 2
Hythiemoside A
Reactant of Route 3
Hythiemoside A
Reactant of Route 4
Hythiemoside A
Reactant of Route 5
Hythiemoside A
Reactant of Route 6
Hythiemoside A

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